Cas no 41125-49-9 (Benzene, [2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl]-)

• Product Name: Benzene, [2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl]-
• CAS No: 41125-49-9
• MF: C₁₀H₅F₉
• MW: 296.132334470749
• CID: 2634028
• PubChem ID: 610218
• Update Time: 2025-04-21

Benzene, [2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• [1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl]benzene
• 41125-49-9
• [2,2,2-Trifluoro-1,1-bis(trifluoromethyl)ethyl]benzene
• SCHEMBL11546152
• [2,2,2-Trifluoro-1,1-bis(trifluoromethyl)ethyl]benzene #
• DTXSID50346182
• (Nonafluoro-tert-butyl) benzene
• Benzene, [2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl]-

• Inchi： 1S/C10H5F9/c11-8(12,13)7(9(14,15)16,10(17,18)19)6-4-2-1-3-5-6/h1-5H
• InChI Key： DPUZZPUOIFEBHX-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C(F)(F)F)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 296.02475362Da
• Monoisotopic Mass: 296.02475362Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų